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dSPE Method Parameters from Multi-Residue Analyses

The following table summarizes key dSPE parameters from validated methods that successfully recovered

azaconazole alongside other pesticides.

Matrix
dSPE Sorbent
Combinations

Key Additives &
Solvents

Reported Recovery &
Precision (for multi-
residue methods
including azaconazole)

Citation

Herbal Medicines

(roots/rhizomes)

25 mg PSA, 2.5-

7.5 mg GCB, 150
mg MgSO₄

Extraction: 0.1%
formic acid in
ACN/ethyl acetate
(7:3, v/v)

Recovery: 70-120% for the

vast majority of 296
pesticides; RSD ≤ 20%

[1]

Wood Mixed Cation
Anion eXchanger
(MCAX) for

purification

Extraction:

Acetone via
Soxhlet;

Azaconazole used
as a Recovery
Standard (RS)

High precision (<5% RSD);

Recoveries of 80-100% for
target

fungicides/insecticide

[2]
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Matrix
dSPE Sorbent
Combinations

Key Additives &
Solvents

Reported Recovery &
Precision (for multi-
residue methods
including azaconazole)

Citation

Paddy Soils 25 mg PSA, 25

mg C18, 150 mg
MgSO₄

- Recovery: Satisfied 70-
120% for nearly all of 342
pesticides; RSD < 20%

[3]

Honey 150 mg PSA, 900
mg MgSO₄

- The method was validated
for 168 compounds with

very high sensitivity.

[4]

Detailed Experimental Protocols

Here are the detailed workflows from the cited research, which you can adapt into standard operating

procedures.

Protocol 1: Multi-Residue Analysis in Complex Herbal Matrices

This method from Park et al. (2023) is highly relevant due to its successful application in complex,

challenging matrices similar to many biological samples in drug development [1].

Extraction:

Weigh 5 g of dried, homogenized sample into a 50 mL tube.

Add 10 mL of extraction solvent: 0.1% formic acid in acetonitrile/ethyl acetate (7:3, v/v).
Shake vigorously for 1 minute.

Add a salt mixture (e.g., MgSO₄ and NaCl) for partitioning, shake immediately and centrifuges.
Collect the organic supernatant.

DSPE Clean-up:

Transfer an aliquot (e.g., 2 mL) of the extract to a dSPE tube containing a sorbent mixture.
The study compared several combinations. The most effective for broad-spectrum clean-up in

root/rhizome samples was:
25 mg PSA (removes sugars, fatty acids, other polar organic acids)
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2.5 mg or 7.5 mg GCB (effective at removing pigments like chlorophyll; note: may planar

pesticides)
150 mg MgSO₄ (removes residual water)

Shake for 1 minute and centrifuge.

Analysis:

The final extract is analyzed by GC-MS/MS or LC-MS/MS. For GC-MS/MS analysis, the use of

analyte protectants is recommended to improve peak shape and sensitivity [1] [4].

Protocol 2: Analysis in Wood, Using Azaconazole as a Recovery
Standard

This method by Šťávová et al. (2011) is notable for its use of azaconazole as a recovery standard (RS1),

indicating its reliability for monitoring analyte losses during sample preparation [2].

Extraction:

Grind the wood sample to a fine powder.

Use Soxhlet extraction with acetone for 18 hours.
Concentrate the extract under a stream of nitrogen.

SPE Purification:

This study used a cartridge-based Mixed Cation Anion eXchanger (MCAX) for purification
instead of dSPE, which is highly effective for cleaning up complex wood extracts.

The extract is reconstituted and loaded onto the MCAX SPE cartridge. After washing, the
analytes are eluted with a suitable solvent.

GC-MS Analysis:

The final extract is analyzed by GC-MS. The method reported high precision (<5% RSD) and
recoveries of 80-100% for the target analytes [2].

Troubleshooting Common dSPE Issues

The workflow below outlines a logical approach to diagnosing and resolving common recovery problems.
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Troubleshooting Low Azaconazole Recovery

Low Azaconazole Recovery

Sorbent Selection & Amount Matrix Interferences Extraction Solvent Polarity

Problem: Overly strong adsorption
on dSPE sorbents like GCB.

Problem: Co-eluting matrix
components cause suppression.

Problem: Inefficient transfer of
analyte from sample to solvent.

Solution: Reduce or omit GCB.
Use PSA/C18 combinations.

Ensure sufficient sorbent to handle matrix.

Solution: Optimize clean-up sorbents.
Use matrix-matched calibration

for GC-/LC-MS analysis.

Solution: Use acidified ACN/EA mixture.
Ensure sample is fully hydrated

before extraction.

Click to download full resolution via product page

Key Considerations for Your Guide

Based on the search results, here are critical points to emphasize:

Azaconazole Properties: It is a triazole fungicide, classified as a Demethylation Inhibitor (DMI) with
the FRAC code 3 [5]. This information is useful for predicting its chemical behavior.

The Role of Acidification: The use of 0.1% formic acid in the extraction solvent can be critical for
improving the recovery of a wide range of pesticides, likely by protonating certain compounds and

improving solubility [1].
The Gold Standard: Internal Standards: For definitive troubleshooting of recovery issues, strongly

recommend the use of a recovery standard. As shown in the wood study, a deuterated analog of
azaconazole or a closely related triazole like hexaconazole (used as an internal standard in another

study [2]) can precisely track and correct for losses in any sample preparation step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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